molecular formula H2 B1232500 Protio

Protio

Cat. No. B1232500
M. Wt: 2.0158 g/mol
InChI Key: UFHFLCQGNIYNRP-IGMARMGPSA-N
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Description

Protium atom is the stable isotope of hydrogen with relative atomic mass 1.007825 and a natural abundance of 99.9885 atom percent (from Greek pirhoomegatauomicronsigma, first). It contains a proton.
The first chemical element in the periodic table with atomic symbol H, and atomic number 1. Protium (atomic weight 1) is by far the most common hydrogen isotope. Hydrogen also exists as the stable isotope DEUTERIUM (atomic weight 2) and the radioactive isotope TRITIUM (atomic weight 3). Hydrogen forms into a diatomic molecule at room temperature and appears as a highly flammable colorless and odorless gas.

properties

Molecular Formula

H2

Molecular Weight

2.0158 g/mol

IUPAC Name

protium monohydride

InChI

InChI=1S/H2/h1H/i1+0

InChI Key

UFHFLCQGNIYNRP-IGMARMGPSA-N

Isomeric SMILES

[1HH]

SMILES

[HH]

Canonical SMILES

[HH]

synonyms

Hydrogen
Hydrogen-1
Protium

Origin of Product

United States

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